(2-(3,4-Dimethoxyphenyl)ethyl)(8-quinolylsulfonyl)amine

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]quinoline-8-sulfonamide
• InChI: InChI=1S/C19H20N2O4S/c1-24-16-9-8-14(13-17(16)25-2)10-12-21-26(22,23)18-7-3-5-15-6-4-11-20-19(15)18/h3-9,11,13,21H,10,12H2,1-2H3
• InChI Key: NKJYASUTGHQTJH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNS(=O)(=O)C2=CC=CC3=C2N=CC=C3)OC
• Molecular Formula: C19H20N2O4S
• Molecular Weight: 372.4 g/mol

Description

2-(3,4-Dimethoxyphenyl)ethyl)(8-quinolylsulfonyl)amine, also known as 2-(3,4-dimethoxybenzyl)quinolyl sulfonamide, is a unique compound with a wide range of scientific research applications. This compound has been used in a variety of studies, ranging from drug development to biochemical and physiological research.

Scientific Research Applications

Crystal Structure and Molecular Interactions

• A study on the co-crystal of related compounds explored their crystal structures, demonstrating how molecular interactions, such as hydrogen bonds, contribute to forming helical chain structures. This insight can be pivotal in materials science, particularly in designing novel materials with specific properties (Asiri et al., 2011).

Anticancer Applications

• The synthesis and cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines, incorporating a similar dimethoxyphenyl component, were investigated for their potential as anticancer agents. Some compounds showed potent cytotoxicity against various cancer cell lines, highlighting the therapeutic potential of structurally related compounds (Deady et al., 2003).

Synthetic Chemistry and Chiral Auxiliaries

• Research into chiral amines related to the compound of interest underlines their utility as chiral auxiliaries in asymmetric synthesis, facilitating the selective formation of desired stereoisomers. This application is crucial in developing pharmaceuticals where the activity can significantly depend on the molecule's chirality (Kohara et al., 1999).

Conformational Studies and Dopamine Analogues

• Studies on bridged 3-benzazepine derivatives as conformationally restricted dopamine analogues provide insights into designing molecules with potential applications in neuroscience, exploring the relationship between molecular structure and biological activity (Gentles et al., 1991).

Disease-Modifying Antirheumatic Drugs

• The synthesis and activity of metabolites of a compound structurally similar to the one revealed insights into the mechanisms of disease-modifying antirheumatic drugs (DMARDs), with implications for treating conditions such as rheumatoid arthritis (Baba et al., 1998).